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Compound of Interest

Compound Name: 1,2,2,3-Tetrachloropropane

Cat. No.: B086103

1,2,2,3-Tetrachloropropane (CAS No. 13116-53-5) is a synthetic chlorinated hydrocarbon,
one of several isomers of tetrachloropropane.[1][2] Unlike its more extensively studied
counterpart, 1,2,3-trichloropropane (TCP), which is a recognized environmental contaminant
and carcinogen, 1,2,2,3-tetrachloropropane occupies a more niche role in industrial
chemistry.[3][4] Its primary significance lies in its function as a chemical intermediate,
particularly in the agrochemical sector for the synthesis of herbicides.[5] Due to its specific and
controlled industrial use, comprehensive research into its toxicology and environmental fate is
limited compared to TCP.

This guide provides a detailed review of the existing scientific and technical literature on
1,2,2,3-tetrachloropropane. It is designed for researchers and professionals in chemistry and
drug development, offering a consolidated view of its chemical properties, industrial
applications, known toxicological profile, and inferred environmental behavior. By synthesizing
available data and drawing logical comparisons with related compounds, this document aims to
provide a foundational understanding and highlight areas for future investigation.

Part 1: Physicochemical and Spectroscopic Profile

The environmental transport and chemical reactivity of 1,2,2,3-tetrachloropropane are
governed by its fundamental physicochemical properties. This data is crucial for designing
synthesis pathways, predicting environmental distribution, and developing analytical methods.
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Property Value Reference
Molecular Formula C3HaCla [1]
Molecular Weight 181.88 g/mol [6]

CAS Number 13116-53-5 2]
Appearance C.:ok')rless to light orange clear 6]

liquid

Density 1.53 g/cm3 [6][7]
Boiling Point 179 °C [61[7]
Refractive Index 1.4990 - 1.5010 [6]
Synonyms Propane, 1,2,2,3-tetrachloro- [1]

Part 2: Synthesis and Industrial Application

The primary documented use of 1,2,2,3-tetrachloropropane is as a key intermediate in the
synthesis of the herbicide Diallate.[5] This application underscores its importance as a building
block in the production of effective agrochemicals. The high purity (assay 299.0%) of
commercially available 1,2,2,3-tetrachloropropane is critical for ensuring efficient reaction
progression and high-quality end products.[5]

While specific synthesis routes for 1,2,2,3-tetrachloropropane are not extensively detailed in
public literature, related patent documents provide context. For instance, the synthesis of 1,2,3-
trichloropropene has been described using a mixture of 1,1,2,2-tetrachloropropane and 1,2,2,3-
tetrachloropropane as a solvent for the chlorination of propyne.[8] This suggests that 1,2,2,3-
tetrachloropropane may be produced as part of a mixture of chlorinated propanes during the
chlorination of C3 hydrocarbon feedstocks.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2_2_3-Tetrachloropropane
https://www.chemwhat.com/1123-tetrachloropropane-cas-18495-30-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6737740.htm
https://www.chemwhat.com/1123-tetrachloropropane-cas-18495-30-2/
https://www.chemwhat.com/1123-tetrachloropropane-cas-18495-30-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4682040_EN.htm
https://www.chemwhat.com/1123-tetrachloropropane-cas-18495-30-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4682040_EN.htm
https://www.chemwhat.com/1123-tetrachloropropane-cas-18495-30-2/
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_2_3-Tetrachloropropane
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.nbinno.com/article/pesticide-intermediates/understanding-the-role-of-1-2-2-3-tetrachloropropane-in-chemical-synthesis-nl
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.nbinno.com/article/pesticide-intermediates/understanding-the-role-of-1-2-2-3-tetrachloropropane-in-chemical-synthesis-nl
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-2-3-trichloropropene.htm
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.benchchem.com/product/b086103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diallate Herbicide Synthesis Workflow
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Potential Environmental Pathways for 1,2,2,3-Tetrachloropropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Delineating a Lesser-Known Chlorinated
Propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086103#literature-review-of-1-2-2-3-
tetrachloropropane-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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